Cas no 13578-25-1 (Urea,N-(4-chlorophenyl)-N,N'-dimethyl-)

• Product Name: Urea,N-(4-chlorophenyl)-N,N'-dimethyl-
• CAS No: 13578-25-1
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 201142
• PubChem ID: 83593
• Update Time: 2025-04-19

Urea,N-(4-chlorophenyl)-N,N'-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Urea,N-(4-chlorophenyl)-N,N'-dimethyl-
• 1-(4-chlorophenyl)-1,3-dimethylurea
• Einecs 237-011-7
• DTXSID90159516
• NS00024401
• MONURON;1,1-DIMETHYL-3-(P-CHLOROPHENYL)UREA
• 13578-25-1
• N-(4-CHLOROPHENYL)-N,N'-DIMETHYLUREA
• p-chlorophenyl dimethyl urea
• SCHEMBL5049977
• UNII-TTJ4GD2P3W
• TTJ4GD2P3W

• Inchi： 1S/C9H11ClN2O/c1-11-9(13)12(2)8-5-3-7(10)4-6-8/h3-6H,1-2H3,(H,11,13)
• InChI Key： XZTUYISAOWDOSC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N(C(NC)=O)C

Computed Properties

• Exact Mass: 198.05613
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34